Cas no 1784862-03-8 (3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1784862-03-8
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6316315
• PubChem ID: 105467432
• Update Time: 2025-05-26

3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1784862-03-8
• 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoicacid
• 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid
• EN300-765724

• Inchi： 1S/C11H12F2O2/c1-11(2,10(14)15)9(13)7-3-5-8(12)6-4-7/h3-6,9H,1-2H3,(H,14,15)
• InChI Key： KZIARHDXCWEYLI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)F)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid

Introduction to 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1784862-03-8)

3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid, identified by its CAS number 1784862-03-8, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated carboxylic acids, a subset of molecules known for their diverse biological activities and synthetic utility. The presence of multiple fluorine atoms in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid consists of a branched alkyl chain with fluorine substituents at the 3-position and a phenyl ring at the 4-position. This arrangement not only enhances the compound's lipophilicity but also influences its interaction with biological targets. The fluorine atoms can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking, which are crucial for modulating binding affinity and selectivity in drug design.

In recent years, fluorinated compounds have been extensively studied due to their ability to improve pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into pharmaceutical molecules often leads to enhanced pharmacological effects, as demonstrated by numerous clinical successes. For instance, fluoroaromatics are commonly found in antiviral and anticancer agents, where their electron-withdrawing nature enhances binding to biological targets.

3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid has been explored in several research contexts, particularly in the synthesis of novel bioactive molecules. Its structural features make it a versatile intermediate for constructing more complex scaffolds with potential therapeutic applications. Researchers have leveraged its framework to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One notable area of research involves the use of 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases like cancer. The fluorine atoms in this compound can enhance binding to kinase active sites by participating in hydrophobic interactions and dipole moments. Recent studies have shown that derivatives of this molecule exhibit promising inhibitory activity against specific kinases, suggesting their potential as lead compounds for further optimization.

Another emerging application of 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid is in the field of immunomodulation. Fluorinated compounds have been reported to modulate immune responses by influencing the activity of immune cells and cytokines. Preclinical studies have indicated that derivatives of this compound may have immunoregulatory effects, making them candidates for treating autoimmune diseases or enhancing vaccine efficacy.

The synthetic routes to 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid also warrant discussion. Given its structural complexity, multiple synthetic strategies have been employed to access this compound efficiently. Common approaches include fluorination reactions on aromatic precursors followed by functional group transformations to introduce the carboxylic acid moiety. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in industrial applications.

In conclusion,3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1784862-03-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug discovery underscores its importance in developing novel bioactive molecules with implications for treating various diseases. As research continues to uncover new applications for fluorinated compounds,3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid is poised to remain a cornerstone in medicinal chemistry innovation.